Cas no 63991-58-2 (Benzenemethanamine,N-ethyl-N-(2-phenoxyethyl)-, hydrochloride (1:1))

• Product Name: Benzenemethanamine,N-ethyl-N-(2-phenoxyethyl)-, hydrochloride (1:1)
• CAS No: 63991-58-2
• MF: C₁₇H₂₂ClNO
• MW: 291.815683841705
• CID: 504970
• PubChem ID: 46286
• Update Time: 2025-04-19

Benzenemethanamine,N-ethyl-N-(2-phenoxyethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-ethyl-N-(2-phenoxyethyl)-, hydrochloride (1:1)
• benzyl-ethyl-(2-phenoxyethyl)azanium,chloride
• BENZYLAMINE, N-ETHYL-N-PHENOXYETHYL-, HYDROCHLORIDE
• 63991-58-2
• N-Ethyl-N-(2-phenoxyethyl)benzylamine hydrochloride

• Inchi： 1S/C17H21NO.ClH/c1-2-18(15-16-9-5-3-6-10-16)13-14-19-17-11-7-4-8-12-17;/h3-12H,2,13-15H2,1H3;1H
• InChI Key： OVJVJGCIIHYJMS-UHFFFAOYSA-N
• SMILES： [Cl-].O(C1C=CC=CC=1)CC[NH+](CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 268.9669
• Monoisotopic Mass: 291.138992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.7

Experimental Properties

• Boiling Point: 359.1°C at 760 mmHg
• Flash Point: 106°C
• PSA: 15.13